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Compound of Interest

Compound Name:
2,5-Dihydroxynaphthalene-1,4-

dione

CAS No.: 4923-55-1

Cat. No.: B1212935

Get Quote

2,5-Dihydroxynaphthalene-1,4-dione is a member of the naphthoquinone family, a class of

organic compounds characterized by a naphthalene ring system with two ketone groups.[1]

Naphthoquinones are of significant interest to researchers in drug development and materials

science due to their diverse biological activities, which include antibacterial, antifungal, antiviral,

and antineoplastic properties.[1][2] This activity is intrinsically linked to their redox properties

and their ability to generate reactive oxygen species (ROS).[3] However, the very reactivity that

makes these compounds promising candidates for therapeutic development also necessitates

a thorough understanding of their potential hazards and dictates stringent safety and handling

protocols.

This guide provides a comprehensive overview of the safety considerations and handling

procedures for 2,5-Dihydroxynaphthalene-1,4-dione (CAS No. 4923-55-1), synthesized from

authoritative safety data sheets and toxicological databases. While specific data for this

particular isomer can be limited, a conservative approach based on the known hazards of

closely related dihydroxynaphthoquinone isomers and 1,4-naphthoquinone itself is employed to

establish a robust framework for ensuring laboratory safety.
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Section 1: Chemical and Physical Properties
A foundational aspect of safe handling is understanding the substance's physical

characteristics. These properties influence its potential for airborne dispersal, its solubility in

laboratory solvents, and its stability.

Property Value Source(s)

CAS Number 4923-55-1 [4]

Molecular Formula C₁₀H₆O₄ [5][6]

Molecular Weight 190.15 g/mol [5][6]

Synonyms
2,5-dihydroxy-1,4-

dihydronaphthalene-1,4-dione
[4]

Appearance

Typically a solid powder (e.g.,

brown solid for related

isomers)

[7]

Solubility

Generally insoluble or slightly

soluble in water; more soluble

in polar organic solvents.

[8][9]

Section 2: Hazard Identification and Toxicological
Profile
2,5-Dihydroxynaphthalene-1,4-dione and related naphthoquinones are classified as

hazardous substances. The primary routes of exposure are inhalation of dust, skin contact, eye

contact, and ingestion.[10] The following table summarizes the GHS hazard classifications

based on data for closely related naphthoquinone compounds.
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Hazard Class
GHS Hazard
Statement

Rationale and Field
Insights

Source(s)

Acute Toxicity, Oral
H302: Harmful if

swallowed

Quinone structures

can interfere with

biological processes,

leading to systemic

toxicity upon

ingestion.

[2][5]

Acute Toxicity, Dermal
H312: Harmful in

contact with skin

Dermal absorption is a

significant risk,

necessitating the use

of appropriate

protective gloves.

[2]

Acute Toxicity,

Inhalation

H332: Harmful if

inhaled

As a fine powder, the

compound can be

easily aerosolized.

Inhalation can cause

severe respiratory

tract irritation.

[2][5]

Skin

Corrosion/Irritation

H315: Causes skin

irritation

Direct contact can

lead to local

inflammation,

redness, and

discomfort. Prolonged

contact may cause

more severe damage.

[2]

Serious Eye

Damage/Irritation

H319: Causes serious

eye irritation

The particulate nature

and chemical

reactivity pose a

significant risk to the

eyes, potentially

causing severe and

lasting damage.

[2][5]
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Respiratory Irritation
H335: May cause

respiratory irritation

Inhalation of dust can

irritate the nose,

throat, and lungs,

leading to coughing

and shortness of

breath.

[2]

Aquatic Hazard

H411/H412:

Toxic/Harmful to

aquatic life with long

lasting effects

Naphthoquinones can

be toxic to aquatic

organisms and may

persist in the

environment.[11][12]

Proper disposal is

critical to prevent

environmental

contamination.[11]

[8][11][12]

Causality of Hazards: The toxicity of naphthoquinones is linked to their ability to undergo redox

cycling. In a biological system, they can be reduced to semiquinones, which then react with

molecular oxygen to regenerate the parent quinone and produce superoxide radicals. This

cycle generates significant oxidative stress, leading to lipid peroxidation, DNA damage, and

disruption of cellular functions, which manifests as the observed toxicities.[13]
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Hazard Identification Summary

Routes of Exposure Primary Health Effects

2,5-Dihydroxynaphthalene-1,4-dione

Inhalation

Dust

Skin/Eye Contact
Direct Contact

IngestionAccidental

Respiratory Irritation
(H335)

Systemic Toxicity
(H302, H312, H332)

Skin Irritation (H315)
Serious Eye Damage (H319)

Exposure Route

Immediate First Aid

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air immediately.
Provide respiratory support if needed.

Remove contaminated clothing.
Flush skin with copious water for at least 15 min.

Flush eyes with water for at least 15 min,
lifting eyelids. Remove contact lenses if possible.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate Medical Attention
(Provide SDS to physician)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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